Cas no 2224523-38-8 (3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide)

• Product Name: 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide
• CAS No: 2224523-38-8
• MF: C₁₀H₁₂F₃N₃O₃S
• MW: 311.280791282654
• CID: 5411434
• PubChem ID: 132390226
• Update Time: 2025-06-08

3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Ethenylsulfonyl-N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]propanamide
• AKOS034122464
• EN300-26588492
• 2224523-38-8
• 3-(ethenesulfonyl)-N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanamide
• Z3015819502
• 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide

• Inchi： 1S/C10H12F3N3O3S/c1-3-20(18,19)5-4-8(17)14-7-6-16(2)15-9(7)10(11,12)13/h3,6H,1,4-5H2,2H3,(H,14,17)
• InChI Key： MPGHFKDYCKONOQ-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1=CN(C)N=C1C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 311.05514691g/mol
• Monoisotopic Mass: 311.05514691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.4Ų

Additional information on 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide

3-(Ethenesulfonyl)-N-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-ylpropanamide: A Comprehensive Overview

3-(Ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide (CAS No. 2224523-38-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide is composed of several key functional groups that contribute to its unique properties. The ethenesulfonyl group, methyl group, and trifluoromethyl group are strategically positioned on the pyrazole ring, which is a common scaffold in many bioactive molecules. The presence of these functional groups imparts specific chemical and biological characteristics to the compound, making it an attractive candidate for further investigation.

The synthesis of 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide involves a series of well-defined chemical reactions. One common approach involves the coupling of an ethenesulfonyl chloride derivative with an aminopyrazole intermediate, followed by the introduction of the methyl and trifluoromethyl groups through selective substitution reactions. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of biological activity, 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide has shown promising results in various preclinical studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. This property makes it a potential candidate for the development of anti-inflammatory drugs.

Additionally, 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide has been investigated for its antimicrobial properties. Preliminary studies have indicated that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum antimicrobial activity suggests that the compound could be further developed as a novel antibiotic or as an adjunct therapy to existing antibiotics.

Another area of interest is the compound's potential as a cancer therapeutic agent. Research has shown that 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as PI3K and AKT, which are frequently dysregulated in various types of cancer. These findings highlight the compound's potential as a lead molecule for the development of targeted cancer therapies.

The safety profile of 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide is also an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity to normal cells or tissues. However, further research is needed to fully characterize its safety profile and to identify any potential side effects or adverse reactions.

In conclusion, 3-(ethenesulfonyl)-N-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanamide (CAS No. 2224523-38-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in various fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and to pave the way for its clinical translation.